Cas no 2097862-90-1 (N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 2097862-90-1
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 5467692
• Update Time: 2025-10-28

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-2-thiophen-2-ylacetamide

• Inchi： 1S/C13H17N3O2S/c17-13(10-12-2-1-9-19-12)15-4-7-18-8-6-16-5-3-14-11-16/h1-3,5,9,11H,4,6-8,10H2,(H,15,17)
• InChI Key： ZIXXRZRYAREYOZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NCCOCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 279.10414797 g/mol
• Monoisotopic Mass: 279.10414797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.36
• XLogP3: 0.4
• Topological Polar Surface Area: 84.4

Additional information on N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide

Comprehensive Overview of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide (CAS No. 2097862-90-1)

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide (CAS No. 2097862-90-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining an imidazole ring, a thiophene moiety, and an acetamide group, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its structural complexity and functional diversity.

The compound's CAS number 2097862-90-1 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular formula and weight are critical for analytical purposes, particularly in mass spectrometry and NMR studies. The presence of the imidazole ring, known for its role in biological systems, suggests potential interactions with enzymes or receptors, making it a subject of interest in drug discovery. Meanwhile, the thiophene component is often explored in materials science due to its conductive properties.

One of the most searched questions regarding N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide revolves around its synthesis and purification methods. Researchers often seek optimized protocols to achieve high yields and purity, especially for applications in medicinal chemistry. The compound's solubility in common organic solvents like DMSO or methanol is another frequent query, as it impacts experimental workflows. Additionally, its stability under various pH conditions is a topic of interest for formulation scientists.

In the context of current trends, this compound aligns with the growing demand for heterocyclic compounds in drug development. The imidazole and thiophene motifs are frequently highlighted in recent publications for their roles in designing kinase inhibitors or antimicrobial agents. Furthermore, the rise of AI-driven drug discovery has increased the need for well-characterized compounds like N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide, as they serve as valuable inputs for predictive modeling and virtual screening.

From a commercial perspective, the availability of CAS 2097862-90-1 in catalogs of specialty chemical suppliers is a common point of inquiry. Pricing, bulk availability, and custom synthesis options are critical factors for procurement teams. The compound's regulatory status, including compliance with REACH or other regional guidelines, is also a hot topic among industry stakeholders. As sustainability gains traction, researchers are exploring greener synthesis routes for such complex molecules, further driving interest in this area.

In summary, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(thiophen-2-yl)acetamide represents a fascinating intersection of chemistry and biology. Its structural features and potential applications make it a compound worth watching in both academic and industrial settings. Whether you're a synthetic chemist, a pharmacologist, or a materials scientist, understanding this molecule's properties and opportunities can provide a competitive edge in your field.